N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(N,N-bis(2-methoxyethyl)sulfamoyl)benzamide
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Description
N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(N,N-bis(2-methoxyethyl)sulfamoyl)benzamide is a useful research compound. Its molecular formula is C22H26N4O6S2 and its molecular weight is 506.59. The purity is usually 95%.
BenchChem offers high-quality N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(N,N-bis(2-methoxyethyl)sulfamoyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(N,N-bis(2-methoxyethyl)sulfamoyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cytotoxic and Antimicrobial Activities
A series of benzothiazole derivatives, including the compound , have been synthesized and evaluated for their cytotoxic and antimicrobial activities . These compounds have shown significant cytotoxicity against various cancer cell lines and inhibitory effects on the growth of Staphylococcus aureus and some fungi .
Transfer Hydrogenation of Ketones
The compound has been used in the synthesis of organo-carboxamide ruthenium (II) complexes, which have been used in the transfer hydrogenation of ketones . The catalytic activities of these complexes were dependent on both the carboxamidate and auxiliary ligands .
Radiosynthesis and Evaluation
The compound has been used in the radiosynthesis and evaluation of new radioligands for imaging receptor-interacting protein 1 kinase .
Synthetic Organic Chemistry and Biological Fields
The compound, being a derivative of 2-aminobenzothiazole, finds multiple applications in both synthetic organic chemistry and biological fields due to its potent pharmacological activities .
Synthesis of Benzisothiazol-3 (2H)-ones
An efficient copper-catalyzed reaction for the synthesis of benzisothiazol-3 (2H)-ones has been developed, starting from easily available 2-halobenzamides and carbon disulfide . The compound can be used in this process.
Commercial Availability
The compound is commercially available and can be purchased from various suppliers for scientific research needs .
properties
IUPAC Name |
N-(6-acetamido-1,3-benzothiazol-2-yl)-4-[bis(2-methoxyethyl)sulfamoyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O6S2/c1-15(27)23-17-6-9-19-20(14-17)33-22(24-19)25-21(28)16-4-7-18(8-5-16)34(29,30)26(10-12-31-2)11-13-32-3/h4-9,14H,10-13H2,1-3H3,(H,23,27)(H,24,25,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXRCXUKJRVDXJD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCOC)CCOC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O6S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
506.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(N,N-bis(2-methoxyethyl)sulfamoyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.